Cas no 1369199-81-4 (4-Bromo-1-chloro-6-nitro-isoquinoline)

• Product Name: 4-Bromo-1-chloro-6-nitro-isoquinoline
• CAS No: 1369199-81-4
• MF: C₉H₄BrClN₂O₂
• MW: 287.497260093689
• CID: 4697476
• Update Time: 2023-11-22

4-Bromo-1-chloro-6-nitro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-chloro-6-nitroisoquinoline
• 4-Bromo-1-chloro-6-nitro-isoquinoline

• Inchi： 1S/C9H4BrClN2O2/c10-8-4-12-9(11)6-2-1-5(13(14)15)3-7(6)8/h1-4H
• InChI Key： XITPXUHGYLYZLX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CC(=CC=21)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 285.91447 g/mol
• Monoisotopic Mass: 285.91447 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.7
• Molecular Weight: 287.50